Cas no 2091198-23-9 (Azetidin-3-yl(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)methanone)

• Product Name: Azetidin-3-yl(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)methanone
• CAS No: 2091198-23-9
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 4776374
• Update Time: 2025-05-24

Azetidin-3-yl(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• azetidin-3-yl(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)methanone
• azetidin-3-yl-[4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl]methanone
• Azetidin-3-yl(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)methanone

• Inchi： 1S/C12H22N2O2/c1-12(2)8-14(6-10(12)7-16-3)11(15)9-4-13-5-9/h9-10,13H,4-8H2,1-3H3
• InChI Key： UCNICSKAGXCDBW-UHFFFAOYSA-N
• SMILES： O(C)CC1CN(C(C2CNC2)=O)CC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 274
• XLogP3: 0.1
• Topological Polar Surface Area: 41.6

Additional information on Azetidin-3-yl(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)methanone

Azetidin-3-yl(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)methanone: A Comprehensive Overview

The compound Azetidin-3-yl(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)methanone (CAS No. 2091198-23-9) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a combination of azetidine and pyrrolidine rings, which are known for their versatility in organic synthesis and drug design.

Azetidine, a four-membered ring containing one nitrogen atom, is a key structural component of this molecule. Its small ring size and unique electronic properties make it highly reactive and suitable for various transformations. The presence of methoxymethyl and dimethyl substituents further enhances the compound's functional diversity, enabling it to participate in a wide range of chemical reactions. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of drugs, making this compound a promising candidate for drug development.

The synthesis of Azetidin-3-yl(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)methanone involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation to optimize the production process. These methods not only improve yield but also reduce reaction time, making the synthesis more efficient and cost-effective.

From a pharmacological perspective, this compound exhibits interesting bioactivity profiles. Studies conducted in vitro have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, its ability to modulate cytochrome P450 enzymes could be harnessed to develop drugs with improved bioavailability. Additionally, its interaction with membrane receptors suggests potential applications in treating conditions such as inflammation and neurodegenerative diseases.

Recent advancements in computational chemistry have further elucidated the molecular dynamics of this compound. Molecular docking studies reveal that its azetidine ring plays a critical role in binding to target proteins, while the dimethylpyrrolidine moiety contributes to its lipophilicity, enhancing cellular permeability. These insights are valuable for designing analogs with enhanced therapeutic efficacy.

In terms of industrial applications, this compound serves as an intermediate in the synthesis of more complex molecules. Its ability to undergo multiple functional group transformations makes it a versatile building block in organic synthesis. For example, it can be converted into esters, amides, or other derivatives depending on the desired application.

The environmental impact of this compound is another area of growing interest. Researchers are exploring its biodegradability and toxicity profiles to ensure sustainable use. Preliminary studies indicate that it degrades under specific environmental conditions, reducing its ecological footprint. However, further investigations are required to fully understand its long-term effects on ecosystems.

In conclusion, Azetidin-3-yl(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)methanone (CAS No. 2091198-23-9) is a multifaceted compound with significant potential across various fields. Its unique structure enables diverse applications in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover its properties and optimize its synthesis, this compound is poised to play an increasingly important role in modern chemistry.